Cas no 1858099-83-8 (Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)-)

• Product Name: Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)-
• CAS No: 1858099-83-8
• MF: C₁₀H₁₅Br
• MW: 215.130102396011
• CID: 5285250
• Update Time: 2025-06-09

Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)-

• Inchi： 1S/C10H15Br/c1-2-3-10(7-11)5-8-4-9(8)6-10/h2,8-9H,1,3-7H2
• InChI Key： NMQWESGZHANRIR-UHFFFAOYSA-N
• SMILES： C12C(C1)CC(CBr)(CC=C)C2

Additional information on Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)-

Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)- (CAS No: 1858099-83-8)

Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)- is a unique bicyclic compound with a bromomethyl group and a vinyl substituent attached to the same carbon atom in the bicyclo[3.1.0]hexane framework. This compound, identified by the CAS registry number 1858099-83-8, has garnered attention in the fields of organic synthesis, material science, and drug discovery due to its versatile structure and potential applications.

The bicyclo[3.1.0]hexane skeleton is a fused bicyclic system that provides rigidity and stability to the molecule, which is advantageous in various chemical reactions and applications. The presence of the bromomethyl group introduces electrophilic character, making it a valuable intermediate in nucleophilic substitution reactions. Meanwhile, the vinyl group (2-propen-1-yl) adds reactivity and functionality, enabling further derivatization through processes such as polymerization or conjugate addition.

Recent studies have highlighted the potential of Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)- in the synthesis of advanced materials, including stimuli-responsive polymers and high-performance composites. Researchers have explored its ability to act as a crosslinking agent in polymer networks, where its rigid structure contributes to enhanced mechanical properties and thermal stability.

In the context of drug discovery, this compound has been investigated as a building block for bioactive molecules with complex architectures. Its unique combination of functional groups allows for the construction of multi-functional drug candidates with tailored pharmacokinetic profiles.

From a synthetic perspective, Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)- can be prepared via various routes, including ring-closing metathesis and organocatalytic processes. These methods not only offer high yields but also enable access to enantiomerically enriched products, which are crucial for asymmetric synthesis applications.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, reactivity patterns, and interactions with other molecules.

Looking ahead, ongoing research is focused on leveraging the unique attributes of Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)- in emerging areas such as nanotechnology and green chemistry. Its role as a sustainable building block for eco-friendly materials is an area of particular interest.

In summary, Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2-propen-1-yl)- (CAS No: 1858099-83-8) stands out as a versatile compound with significant potential across multiple disciplines within chemistry and materials science.